Cas no 1030014-84-6 (Ethyl 5-methyl-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: Ethyl 5-methyl-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1030014-84-6
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• MDL: MFCD10758096
• CID: 1079191
• PubChem ID: 25918781
• Update Time: 2025-04-20

Ethyl 5-methyl-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylate
• ethyl 5-methyl-1-[(4-methylphenyl)methyl]triazole-4-carboxylate
• MFCD10758096
• SCHEMBL3821999
• H-20170
• J-521145
• Ethyl 5-methyl-1-[(4-methylphenyl)methyl]-1H-1,2,3-triazole-4-carboxylate
• 1030014-84-6
• DTXSID40649775
• ethyl5-methyl-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylate
• AKOS005072840

• MDL： MFCD10758096
• Inchi： 1S/C14H17N3O2/c1-4-19-14(18)13-11(3)17(16-15-13)9-12-7-5-10(2)6-8-12/h5-8H,4,9H2,1-3H3
• InChI Key： WTHNJWJCZRLSAM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)N(CC2C=CC(C)=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 132°
• Boiling Point: 412.1±47.0 °C at 760 mmHg
• Flash Point: 203.0±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 5-methyl-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)